Cas no 2137579-23-6 (3-Bromo-2-fluoro-5,6-dimethylpyridine)

• Product Name: 3-Bromo-2-fluoro-5,6-dimethylpyridine
• CAS No: 2137579-23-6
• MF: C₇H₇BrFN
• MW: 204.03958439827
• CID: 5520778
• PubChem ID: 146721456
• Update Time: 2025-06-30

3-Bromo-2-fluoro-5,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-bromo-2-fluoro-5,6-dimethyl-
• 3-bromo-2-fluoro-5,6-dimethylpyridine
• F84081
• EN300-746231
• 2137579-23-6
• CS-0435150
• 3-Bromo-2-fluoro-5,6-dimethylpyridine

• Inchi： 1S/C7H7BrFN/c1-4-3-6(8)7(9)10-5(4)2/h3H,1-2H3
• InChI Key： RFBMMMSGQNTSQS-UHFFFAOYSA-N
• SMILES： C1(F)=NC(C)=C(C)C=C1Br

Computed Properties

• Exact Mass: 202.97459g/mol
• Monoisotopic Mass: 202.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-Bromo-2-fluoro-5,6-dimethylpyridine

Introduction to 3-Bromo-2-fluoro-5,6-dimethylpyridine (CAS No. 2137579-23-6)

3-Bromo-2-fluoro-5,6-dimethylpyridine (CAS No. 2137579-23-6) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique substitution pattern, which includes a bromo group, a fluoro group, and two methyl groups on the pyridine ring. The combination of these functional groups endows the molecule with a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The bromine atom in 3-Bromo-2-fluoro-5,6-dimethylpyridine is particularly noteworthy due to its reactivity and versatility in substitution reactions. This makes the compound an excellent starting material for the synthesis of more complex molecules. The fluorine atom, on the other hand, imparts unique electronic and steric properties to the molecule, which can be crucial in modulating the biological activity of derivatives. The presence of two methyl groups further enhances the stability and solubility of the compound, making it suitable for a wide range of applications.

In recent years, 3-Bromo-2-fluoro-5,6-dimethylpyridine has been extensively studied for its potential in drug discovery and development. One notable application is in the synthesis of pyridine-based inhibitors for various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the development of potent inhibitors for kinases, which are important targets in cancer therapy. The bromo group facilitates cross-coupling reactions, allowing for the introduction of diverse substituents that can fine-tune the potency and selectivity of the final product.

The fluorine substitution has also been shown to enhance the metabolic stability and bioavailability of drug candidates. A recent study in Organic & Biomolecular Chemistry demonstrated that fluorinated derivatives of pyridines exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This is particularly important in the development of oral drugs, where bioavailability is a critical factor for therapeutic efficacy.

Beyond medicinal chemistry, 3-Bromo-2-fluoro-5,6-dimethylpyridine has found applications in other areas such as materials science and agrochemistry. In materials science, pyridine derivatives are often used as ligands in coordination complexes for catalytic reactions. The unique electronic properties of this compound make it an attractive candidate for developing new catalysts with enhanced activity and selectivity. In agrochemistry, pyridine-based compounds are used as intermediates in the synthesis of pesticides and herbicides. The presence of bromo and fluoro groups can improve the efficacy and environmental safety of these products.

The synthesis of 3-Bromo-2-fluoro-5,6-dimethylpyridine typically involves multi-step processes that include halogenation, fluorination, and methylation reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For example, a green chemistry approach using palladium-catalyzed cross-coupling reactions has been reported to yield high purity products with minimal waste generation.

In conclusion, 3-Bromo-2-fluoro-5,6-dimethylpyridine (CAS No. 2137579-23-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure makes it an invaluable intermediate in organic synthesis, medicinal chemistry, materials science, and agrochemistry. Ongoing research continues to uncover new uses and improvements in its synthesis, further solidifying its importance in these fields.